(1R,2R)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid
Overview
Description
(1R,2R)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid, also known as (1R,2R)-2-fluorocyclopentanecarboxylic acid or FCP, is an organic compound with a wide range of applications in chemical synthesis and scientific research. FCP is a cyclopentane derivative with a two-carbon bridge and a fluorine atom in the benzoyl group, which makes it a versatile compound with unique chemical and physical properties. FCP has been widely studied in the past few decades, and its chemical and biological properties have been extensively studied.
Mechanism of Action
FCP is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). This enzyme is involved in the production of prostaglandins, which are molecules that play a role in inflammation and pain. FCP binds to COX-2, preventing it from catalyzing the production of prostaglandins. This inhibition of prostaglandin production leads to decreased inflammation and pain. Additionally, FCP has been found to inhibit the activity of other enzymes, such as acetylcholinesterase and lipoxygenase, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
FCP has been shown to have a variety of biochemical and physiological effects. In animal studies, FCP has been found to have anti-inflammatory, analgesic, and antipyretic effects. Additionally, FCP has been found to have anticonvulsant and antinociceptive effects. FCP has also been found to have an anti-oxidant effect, which may protect cells from oxidative stress. Additionally, FCP has been found to have a protective effect against certain types of cancer cells.
Advantages and Limitations for Lab Experiments
FCP has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it is relatively stable in the presence of light and air. Additionally, it is soluble in a variety of organic solvents, making it easy to work with in the laboratory. However, FCP is also toxic and should be handled with caution. Additionally, it is not soluble in water, making it difficult to use in experiments involving aqueous solutions.
Future Directions
FCP has many potential future applications in scientific research. It may be used in the synthesis of novel compounds with biological activity, such as antibiotics and antifungals. Additionally, FCP may be used in the synthesis of polymers and other materials for use in medical and industrial applications. Additionally, FCP may be used in the synthesis of chiral drugs, which are drugs that have different effects depending on the stereochemistry of the molecule. Finally, FCP may be studied for its potential use in the treatment of various diseases, such as cancer and inflammation.
Synthesis Methods
FCP can be synthesized from the reaction of cyclopentanone and 3-fluorobenzoyl chloride in the presence of anhydrous aluminum chloride as a catalyst. The reaction is carried out in an inert atmosphere, usually nitrogen, and is conducted at a temperature of 0-5°C. The reaction proceeds in two steps: first, the cyclopentanone reacts with the 3-fluorobenzoyl chloride to form a cyclopentylchloride intermediate; then, the intermediate undergoes a nucleophilic substitution reaction with the anhydrous aluminum chloride to form the desired FCP product. The reaction is typically carried out in an organic solvent such as dichloromethane or toluene.
Scientific Research Applications
FCP has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, pesticides, and food additives. It is also used as a starting material in the synthesis of compounds with biological activity, such as antibiotics, antifungals, and anticancer agents. FCP has also been used in the synthesis of polymers and other materials for use in medical and industrial applications. Additionally, FCP has been studied for its potential use in the synthesis of chiral drugs, which are drugs that have different effects depending on the stereochemistry of the molecule.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,2R)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid involves the conversion of commercially available starting materials to the target compound through a series of chemical reactions.", "Starting Materials": [ "Cyclopentadiene", "3-Fluorobenzoyl chloride", "Sodium hydroxide", "Sodium bicarbonate", "Hydrochloric acid", "Sodium chloride", "Diethyl ether", "Ethanol", "Water" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with sodium hydroxide to form cyclopentadiene sodium salt.", "Step 2: The cyclopentadiene sodium salt is reacted with 3-fluorobenzoyl chloride in diethyl ether to form (1R,2R)-2-(3-fluorobenzoyl)cyclopentane.", "Step 3: The (1R,2R)-2-(3-fluorobenzoyl)cyclopentane is oxidized with sodium bicarbonate and hydrogen peroxide to form (1R,2R)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid.", "Step 4: The product is purified by recrystallization from ethanol and water mixture.", "Step 5: The final product is obtained as a white crystalline solid with a high yield." ] } | |
CAS RN |
2580102-84-5 |
Molecular Formula |
C13H13FO3 |
Molecular Weight |
236.2 |
Purity |
95 |
Origin of Product |
United States |
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